Cas no 1310705-07-7 ((4-(2-((4-Methoxybenzyl)oxy)propan-2-yl)phenyl)magnesium bromide)

• Product Name: (4-(2-((4-Methoxybenzyl)oxy)propan-2-yl)phenyl)magnesium bromide
• CAS No: 1310705-07-7
• MF: C₁₇H₁₉BrMgO₂
• MW: 359.540564775467
• MDL: MFCD22684724
• CID: 5168501
• Update Time: 2026-03-04

(4-(2-((4-Methoxybenzyl)oxy)propan-2-yl)phenyl)magnesium bromide Chemical and Physical Properties

Names and Identifiers

• (4-(2-((4-Methoxybenzyl)oxy)propan-2-yl)phenyl)magnesium bromide
• (4-(2-(4-methoxybenzyloxy)propan-2-yl)phenyl)magnesium bromide

• MDL： MFCD22684724
• Inchi： 1S/C17H19O2.BrH.Mg/c1-17(2,15-7-5-4-6-8-15)19-13-14-9-11-16(18-3)12-10-14;;/h5-12H,13H2,1-3H3;1H;/q-1;;+2/p-1
• InChI Key： FVKPBVGHVIPXIX-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].O(CC1C=CC(=CC=1)OC)C(C)(C)C1C=C[C-]=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 364
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (4-(2-((4-Methoxybenzyl)oxy)propan-2-yl)phenyl)magnesium bromide

Research Brief on (4-(2-((4-Methoxybenzyl)oxy)propan-2-yl)phenyl)magnesium bromide (CAS: 1310705-07-7) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (4-(2-((4-Methoxybenzyl)oxy)propan-2-yl)phenyl)magnesium bromide (CAS: 1310705-07-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This organomagnesium reagent, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of complex molecules, particularly in drug discovery and development. Recent studies have highlighted its potential in facilitating C-C bond formation and enabling the construction of pharmacologically relevant scaffolds. This research brief provides an overview of the latest advancements related to this compound, focusing on its synthetic utility, mechanistic insights, and emerging applications.

Recent literature underscores the critical role of (4-(2-((4-Methoxybenzyl)oxy)propan-2-yl)phenyl)magnesium bromide in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the preparation of aryl-substituted derivatives, which exhibited promising activity against inflammatory targets. The study employed this reagent in a Grignard reaction to introduce a key functional group, achieving high yields and excellent regioselectivity. Furthermore, computational analyses revealed that the steric and electronic properties of the compound contribute to its reactivity, making it a valuable tool for medicinal chemists.

In addition to its synthetic applications, (4-(2-((4-Methoxybenzyl)oxy)propan-2-yl)phenyl)magnesium bromide has been investigated for its potential in targeted drug delivery systems. A 2024 preprint article on bioRxiv described its incorporation into nanoparticle formulations designed for site-specific release of therapeutic agents. The study reported enhanced stability and controlled release profiles, attributed to the compound's ability to form stable complexes with polymeric carriers. These findings suggest its potential utility in improving the pharmacokinetics of poorly soluble drugs.

Mechanistic studies have also shed light on the compound's behavior under various reaction conditions. Research published in Organic Letters (2023) explored its reactivity in cross-coupling reactions, revealing that the presence of the methoxybenzyl group significantly influences the reaction kinetics. The study proposed a detailed mechanism involving magnesium coordination and subsequent transmetalation, providing a foundation for optimizing reaction conditions in industrial-scale synthesis. Such insights are invaluable for process chemists aiming to streamline the production of active pharmaceutical ingredients (APIs).

Looking ahead, the applications of (4-(2-((4-Methoxybenzyl)oxy)propan-2-yl)phenyl)magnesium bromide are expected to expand further. Ongoing research is exploring its use in the development of novel kinase inhibitors and protease modulators, with preliminary data indicating high selectivity and potency. As the demand for structurally diverse and functionally rich compounds grows, this reagent is poised to play a pivotal role in advancing drug discovery efforts. Future studies will likely focus on scaling up its synthesis and evaluating its performance in more complex reaction systems.

In conclusion, (4-(2-((4-Methoxybenzyl)oxy)propan-2-yl)phenyl)magnesium bromide (CAS: 1310705-07-7) represents a promising tool in chemical biology and pharmaceutical research. Its versatility, coupled with recent advancements in synthetic methodologies, positions it as a key player in the development of next-generation therapeutics. Researchers are encouraged to explore its potential further, particularly in the context of personalized medicine and targeted therapies.